Cas no 2228515-37-3 (N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine
• CAS No: 2228515-37-3
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6547533
• PubChem ID: 165625125
• Update Time: 2025-06-11

N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine
• N-[(4,5-dimethoxy-2-nitrophenyl)methyl]-N-methylhydroxylamine
• 2228515-37-3
• EN300-1765550

• Inchi： 1S/C10H14N2O5/c1-11(13)6-7-4-9(16-2)10(17-3)5-8(7)12(14)15/h4-5,13H,6H2,1-3H3
• InChI Key： DGMQTLPDIXVVNX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)CN(C)O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.8Ų

Additional information on N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine

Introduction to N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2228515-37-3)

N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2228515-37-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine is a complex organic molecule with a molecular formula of C₁₁H₁₆N₂O₄. The compound features a nitro group (-NO₂) and two methoxy groups (-OCH₃) attached to the aromatic ring, which contribute to its unique chemical properties. The presence of these functional groups imparts significant electronic and steric effects, making the compound highly reactive and versatile in various chemical reactions.

The physical properties of N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine include a melting point of approximately 100-105°C and a solubility profile that allows it to dissolve well in polar solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both laboratory-scale experiments and industrial applications.

Synthesis Methods

The synthesis of N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4,5-dimethoxy-2-nitrobenzaldehyde with methylhydroxylamine in the presence of a suitable catalyst. This reaction typically proceeds via an imine intermediate, which is then reduced to form the final product.

Another approach involves the direct nitration of 4,5-dimethoxybenzaldehyde followed by reaction with methylhydroxylamine. This method offers higher yields but requires careful control of reaction conditions to avoid side reactions and impurities.

Biological Activities

N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has shown that this compound exhibits significant antioxidant properties, which can help protect cells from oxidative stress and damage caused by free radicals.

In addition to its antioxidant activity, N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine has demonstrated anti-inflammatory effects in both in vitro and in vivo models. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Clinical Applications and Research Advancements

The potential clinical applications of N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine are currently being explored through various preclinical studies. Early results have shown promising outcomes in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to reduce oxidative stress and inflammation may help slow down disease progression and improve patient outcomes.

In cancer research, N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine has been investigated for its potential as an anticancer agent. Preliminary studies have shown that it can induce apoptosis in cancer cells while sparing normal cells, suggesting a selective cytotoxic effect. Further research is needed to fully understand the mechanisms underlying these effects and to optimize the compound for clinical use.

Conclusion

N-(4,5-dimethoxy-2-nitrophenyl)methyl-N-methylhydroxylamine (CAS No. 2228515-37-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.